2-(Cyclohexyloxy)ethyl hexadecanoate

• CAS No.: 61452-05-9
• Molecular Formula: C24H46O3
• Molecular Weight: 382.6 g/mol
• IUPAC Name: 2-cyclohexyloxyethyl hexadecanoate
• InChI: InChI=1S/C24H46O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24(25)27-22-21-26-23-18-15-14-16-19-23/h23H,2-22H2,1H3
• InChI Key: ZWXDLYWZXQLWME-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCCOC1CCCCC1

Description

2-(Cyclohexyloxy)ethyl hexadecanoate is an ester compound comprising a cyclohexyloxyethyl group linked to a hexadecanoic acid (palmitic acid) moiety. Such esters are typically used in industrial applications such as lubricants, surfactants, or fragrance components due to their stability and solubility profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)ethyl hexadecanoate can be achieved through the esterification reaction between hexadecanoic acid and 2-(cyclohexyloxy)ethanol. The reaction typically involves the use of a catalyst, such as sulfuric acid or p-toluenesulfonic acid, to facilitate the esterification process. The reaction is carried out under reflux conditions, with the removal of water to drive the reaction to completion.

Industrial Production Methods

In an industrial setting, the production of 2-(Cyclohexyloxy)ethyl hexadecanoate may involve continuous esterification processes using large-scale reactors. The use of efficient catalysts and optimized reaction conditions ensures high yield and purity of the final product. The product is then purified through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)ethyl hexadecanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids and alcohols.

Reduction: Reduction reactions can convert the ester group into alcohols.

Substitution: Nucleophilic substitution reactions can occur at the ester group, leading to the formation of different esters or amides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like ammonia (NH3) or amines can be used for substitution reactions.

Major Products Formed

Oxidation: Hexadecanoic acid and 2-(cyclohexyloxy)ethanol.

Reduction: 2-(Cyclohexyloxy)ethanol and hexadecanol.

Substitution: Various esters or amides depending on the nucleophile used.

Scientific Research Applications

2-(Cyclohexyloxy)ethyl hexadecanoate has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug delivery systems and as a component in pharmaceutical formulations.

Industry: Utilized in the production of cosmetics, lubricants, and surfactants due to its emollient properties.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)ethyl hexadecanoate involves its interaction with specific molecular targets and pathways. In biological systems, the compound may interact with cell membranes, enzymes, and receptors, leading to various physiological effects. The ester group can undergo hydrolysis to release hexadecanoic acid and 2-(cyclohexyloxy)ethanol, which may further interact with biological molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 2-(cyclohexyloxy)ethyl hexadecanoate, enabling a comparative analysis of their properties and applications:

Allyl Cyclohexyloxyacetate (CAS: 68901-15-5)

• Structure : Allyl ester of cyclohexyloxyacetic acid.
• Molecular Formula : C₁₁H₁₈O₃ | MW : 198.26 g/mol .
• Key Differences: Shorter alkyl chain (acetate vs. hexadecanoate) results in lower molecular weight and higher volatility. Allyl group introduces higher reactivity due to unsaturated bonds, making it suitable for polymerization or fragrance applications (e.g., "galbanum oxyacetate" in perfumery) .
• Applications : Primarily used in synthetic fragrances and flavoring agents.

Methyl Hexadecanoate (CAS: 106-73-0)

• Structure: Methyl ester of hexadecanoic acid.
• Molecular Formula : C₁₇H₃₄O₂ | MW : ~270.45 g/mol .
• Key Differences: Lacks the cyclohexyloxy group, reducing steric hindrance and lipophilicity. Simpler structure enhances solubility in non-polar solvents.
• Applications : Common in cosmetics (emollient), biodiesel production, and as a laboratory solvent .

Hexyl Acetate (CAS: 142-92-7)

• Structure : Hexyl ester of acetic acid.
• Molecular Formula : C₈H₁₆O₂ | MW : 144.21 g/mol .
• Key Differences: Short-chain ester with high volatility, contrasting with the long-chain hexadecanoate in the target compound. No cyclohexyl group, leading to lower thermal stability.
• Applications : Solvent in coatings, artificial fruit flavors, and adhesives .

1-[(Cyclohexyloxy)carbonyl]oxyethyl Derivatives

• Structure : Derivatives with cyclohexyloxycarbonyl groups (e.g., from ).
• Key Differences :
  • Contain carbamate or carbonate linkages instead of ester bonds, altering hydrolytic stability.
  • Often used in pharmaceuticals or agrochemicals due to controlled-release properties .

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications
2-(Cyclohexyloxy)ethyl hexadecanoate	C₂₄H₄₆O₄ (est.)	~398.6	Cyclohexyloxy, hexadecanoate	Lubricants, surfactants
Allyl cyclohexyloxyacetate	C₁₁H₁₈O₃	198.26	Cyclohexyloxy, allyl ester	Fragrances, flavors
Methyl hexadecanoate	C₁₇H₃₄O₂	270.45	Methyl ester	Cosmetics, biodiesel
Hexyl acetate	C₈H₁₆O₂	144.21	Hexyl ester	Solvents, artificial flavors

Research Findings and Trends

• Synthetic Routes: 2-(Cyclohexyloxy)ethyl hexadecanoate is likely synthesized via acid-catalyzed esterification of 2-(cyclohexyloxy)ethanol with hexadecanoic acid, a method analogous to allyl cyclohexyloxyacetate production .
• Stability: The cyclohexyloxy group enhances hydrolytic stability compared to linear esters like methyl hexadecanoate, making it suitable for high-temperature applications .
• Market Use: While methyl hexadecanoate dominates in biofuels, 2-(cyclohexyloxy)ethyl hexadecanoate’s niche lies in specialty chemicals requiring tailored hydrophobicity .